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Compound of Interest

Compound Name: Impletol

Cat. No.: B1210412 Get Quote

Disclaimer: The following information is compiled from limited historical medical literature.

Impletol is a combination of procaine and caffeine that appears to have been used clinically in

the mid-20th century. There is a significant lack of recent scientific data, detailed protocols for

research applications, and comprehensive safety profiles necessary for modern drug

development. The information provided here is for historical context and should not be

considered a guide for current research or clinical use.

Introduction
Impletol is a pharmaceutical preparation consisting of a combination of procaine and caffeine.

[1][2][3] Historical medical literature suggests its use as a local anesthetic administered via

tissular infiltration for various therapeutic purposes, including the management of neuralgia and

abnormal sensations in the throat.[1][3][4][5] One formulation, "Impletol depot Bayer," was also

noted to contain N-vinyl-2-pyrrolidone.[2] The primary mechanism of action is thought to be

derived from the local anesthetic properties of procaine, potentially modulated by the effects of

caffeine.[1]

Potential, Unverified Signaling Pathway
The precise signaling pathways affected by the combined action of procaine and caffeine in

Impletol are not well-documented in the available literature. However, based on the known

mechanisms of its components, a hypothetical pathway can be proposed. Procaine, a local

anesthetic, primarily acts by blocking voltage-gated sodium channels in nerve fibers, thereby

inhibiting the propagation of action potentials and blocking the sensation of pain. Caffeine is a
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known adenosine receptor antagonist and a phosphodiesterase inhibitor, which can lead to

increased levels of cyclic AMP and modulate various downstream signaling cascades. Its role

in combination with procaine for local infiltration is not clearly elucidated in the provided search

results.
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Hypothetical Signaling Pathway of Impletol Components
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Caption: Hypothetical interaction of Impletol's components with cellular targets.
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Historical Clinical Data
A 1989 study investigated the effect of Impletol injection into paratonsillar tissue on abnormal

throat sensations. The study included three groups: one receiving Impletol, one receiving a

saline solution, and one where only a needle was inserted. The results indicated a reduction in

sensation for a portion of the participants in the Impletol group, although the differences

between the three groups were not statistically significant.[1]

Treatment Group Number of Patients
Sensation Reduced
by ≥ 80%

Sensation Reduced
by ≥ 50%

Impletol 100 38% 62%

Saline 50 26% 60%

Needle Insertion 50 28% 52%

Data from a 1989

study on abnormal

throat sensation.[1]

The differences

between the groups

were not statistically

significant.

Hypothetical Experimental Protocol for Tissular
Infiltration
Note: The following is a generalized, hypothetical protocol for tissular infiltration based on

standard laboratory practices. It is not based on any specific protocol for Impletol found in the

search results and must be adapted and rigorously validated for any specific research

application.

Objective: To assess the local anesthetic effect of a procaine and caffeine solution in a

preclinical animal model.

Materials:
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Procaine hydrochloride solution (sterile)

Caffeine solution (sterile)

Sterile saline solution (0.9% NaCl)

Syringes (1 mL) with fine-gauge needles (e.g., 27-30G)

Animal model (e.g., rat or mouse)

Anesthetic for animal induction (e.g., isoflurane)

Analgesiometer or other pain response testing equipment

Personal Protective Equipment (PPE)

Procedure:

Preparation of Test Solution:

Prepare a sterile solution containing procaine and caffeine at the desired concentrations.

The historical literature mentions an "equimolecular combination," but optimal ratios for

specific applications would need to be determined empirically.[3]

Prepare control solutions (e.g., saline, procaine only, caffeine only).

Ensure all solutions are at a physiological pH and are sterile-filtered.

Animal Preparation:

Anesthetize the animal according to approved institutional animal care and use committee

(IACUC) protocols.

Shave the hair from the intended infiltration site (e.g., hind paw, flank).

Cleanse the skin with an appropriate antiseptic.

Tissular Infiltration:
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Draw the test or control solution into a 1 mL syringe with a fine-gauge needle.

Carefully insert the needle into the subcutaneous tissue at the prepared site.

Slowly inject a small volume of the solution (e.g., 50-100 µL), creating a small bleb.

Withdraw the needle and apply gentle pressure to the injection site if necessary.

Post-Infiltration Monitoring and Assessment:

Allow the animal to recover from anesthesia in a warm, clean cage.

At predetermined time points post-infiltration, assess the local anesthetic effect using a

suitable method (e.g., von Frey filaments, Hargreaves test for thermal sensitivity).

Record the animal's response to stimuli at the infiltrated site compared to a contralateral

control site.

Monitor the injection site for any signs of irritation, inflammation, or necrosis.

Data Analysis:

Quantify the pain response at each time point for each group.

Analyze the data using appropriate statistical methods to determine the efficacy and

duration of the anesthetic effect.
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Workflow for Preclinical Tissular Infiltration Study
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Caption: A generalized workflow for a preclinical study of a local anesthetic agent.

Safety and Toxicity Considerations
There is no specific toxicological data for Impletol in the provided search results. However, the

safety of any formulation containing procaine and caffeine would need to be thoroughly

evaluated. High systemic concentrations of local anesthetics can lead to systemic toxicity,

affecting the central nervous and cardiovascular systems. The potential side effects of caffeine,

such as nervousness and cardiac irregularities, would also need to be considered. Any new

formulation for tissular infiltration would require extensive preclinical toxicology studies as part

of the drug development process.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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and industry.
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